Cas no 149471-28-3 (5,11,16,21,26-Pentaazahentriacontanoicacid, 31-amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo-)
149471-28-3 structure
Product Name:5,11,16,21,26-Pentaazahentriacontanoicacid, 31-amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo-
CAS No:149471-28-3
MF:C26H48N6O10
MW:604.69352722168
CID:219156
PubChem ID:71346253
Update Time:2025-04-19
5,11,16,21,26-Pentaazahentriacontanoicacid, 31-amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo- Chemical and Physical Properties
Names and Identifiers
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- 5,11,16,21,26-Pentaazahentriacontanoicacid, 31-amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo-
- ProferrioxamineG2b
- 4-[5-[[4-[4-[[4-[5-aminopentyl(hydroxy)amino]-4-oxobutanoyl]amino]butyl-hydroxyamino]-4-oxobutanoyl]amino]pentyl-hydroxyamino]-4-oxobutanoic acid
- DTXSID80772399
- 31-Amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo-5,11,16,21,26-pentaazahentriacontan-1-oic acid
- 149471-28-3
-
- Inchi: 1S/C26H48N6O10/c27-15-3-1-6-18-30(40)23(35)11-10-22(34)29-17-5-8-20-32(42)24(36)12-9-21(33)28-16-4-2-7-19-31(41)25(37)13-14-26(38)39/h40-42H,1-20,27H2,(H,28,33)(H,29,34)(H,38,39)
- InChI Key: AMZSEKXHYCRKMU-UHFFFAOYSA-N
- SMILES: ON(C(CCC(NCCCCCN(C(CCC(=O)O)=O)O)=O)=O)CCCCNC(CCC(N(CCCCCN)O)=O)=O
Computed Properties
- Exact Mass: 604.34344
- Monoisotopic Mass: 604.34319175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 42
- Rotatable Bond Count: 25
- Complexity: 844
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.3
- Topological Polar Surface Area: 243Ų
Experimental Properties
- PSA: 243.14
5,11,16,21,26-Pentaazahentriacontanoicacid, 31-amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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